Cas no 500882-03-1 (tert-butyl(cyclopentylmethyl)amine)

• Product Name: tert-butyl(cyclopentylmethyl)amine
• CAS No: 500882-03-1
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 5040930
• Update Time: 2025-10-24

tert-butyl(cyclopentylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopentylmethyl)-2-methylpropan-2-amine
• tert-butyl(cyclopentylmethyl)amine

• Inchi： 1S/C10H21N/c1-10(2,3)11-8-9-6-4-5-7-9/h9,11H,4-8H2,1-3H3
• InChI Key： LHRBLZJUKNECDF-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)CC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 107
• XLogP3: 2.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on tert-butyl(cyclopentylmethyl)amine

Comprehensive Overview of tert-butyl(cyclopentylmethyl)amine (CAS No. 500882-03-1): Properties, Applications, and Industry Insights

tert-butyl(cyclopentylmethyl)amine (CAS No. 500882-03-1) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and advanced material development. This tertiary amine derivative, featuring a cyclopentylmethyl group and a tert-butyl substituent, exhibits unique steric and electronic properties, making it a valuable intermediate in modern chemical applications. The compound's molecular structure (C10H21N) and amine functional group contribute to its reactivity in nucleophilic substitution reactions and catalytic processes.

Recent trends in green chemistry and sustainable synthesis have increased demand for efficient amine-based intermediates like tert-butyl(cyclopentylmethyl)amine. Researchers frequently search for "tert-butyl amine derivatives applications" and "CAS 500882-03-1 solubility data," reflecting growing interest in its physicochemical properties. The compound's lipophilic character, with a logP value typically ranging between 2.5-3.5, makes it particularly useful in drug design where membrane permeability is crucial.

In pharmaceutical contexts, cyclopentyl-containing amines are gaining attention for their potential in central nervous system (CNS) drug development. The tert-butyl(cyclopentylmethyl)amine scaffold appears in patent literature related to GPCR modulators and enzyme inhibitors, addressing frequent search queries like "amine intermediates for neurological drugs." Its sterically hindered amine structure contributes to metabolic stability, a key consideration in modern medicinal chemistry optimization strategies.

The compound's synthesis typically involves reductive amination protocols between cyclopentanecarboxaldehyde and tert-butylamine, with search terms like "500882-03-1 synthesis route" appearing in chemical databases. Advanced purification methods including distillation under reduced pressure or column chromatography ensure high purity (>98%) for research applications. Analytical characterization commonly employs GC-MS, NMR spectroscopy (showing characteristic shifts at δ 1.0-1.2 ppm for tert-butyl protons), and HPLC methods.

Industrial applications of tert-butyl(cyclopentylmethyl)amine extend to catalysis and material science, where its bulky amine structure serves as a ligand in transition metal complexes. Recent publications highlight its use in asymmetric hydrogenation reactions, responding to popular searches about "chiral amine catalysts." The compound's stability under various conditions (pH 4-9, up to 150°C) makes it suitable for high-temperature processes in specialty chemical production.

Safety profiles and handling guidelines for CAS 500882-03-1 follow standard laboratory safety protocols for amine compounds. While not classified as hazardous under major regulatory frameworks, proper ventilation and personal protective equipment (PPE) are recommended during handling, addressing common queries about "amine compound storage requirements." The compound typically appears as a colorless to pale yellow liquid with a characteristic amine odor, stable under recommended storage conditions (2-8°C under inert atmosphere).

Emerging research directions for tert-butyl(cyclopentylmethyl)amine include its potential in bioorthogonal chemistry and click chemistry applications, particularly in bioconjugation strategies. The scientific community shows increasing interest in "sterically hindered amines in bioconjugation" and "500882-03-1 reactivity studies," reflecting its expanding utility. Computational chemistry studies suggest interesting conformational preferences in this molecule that may influence its molecular recognition properties.

Market analysis indicates steady growth for specialty amines like tert-butyl(cyclopentylmethyl)amine, driven by pharmaceutical outsourcing and contract research trends. Suppliers frequently receive inquiries about "bulk quantities of 500882-03-1" and "custom synthesis services," highlighting its commercial importance. The compound's structural versatility continues to inspire novel applications in polymer chemistry and surface modification technologies.

Quality control specifications for CAS 500882-03-1 typically include parameters such as assay purity (≥97%), water content (<0.5%), and residual solvent limits. Analytical certificates often provide detailed chromatographic profiles and spectroscopic data, addressing laboratory professionals' needs for "tert-butyl amine characterization methods." The compound's shelf life generally exceeds 24 months when stored properly, with stability data available upon request from manufacturers.

Future perspectives for tert-butyl(cyclopentylmethyl)amine research include exploring its structure-activity relationships in various biological targets and developing more atom-economical synthesis routes. The scientific literature shows growing citations for this compound, particularly in peptide mimetics design and small molecule drug discovery. As synthetic methodologies advance, this versatile amine building block will likely find expanded applications across multiple scientific disciplines.